Tert-butyl 4-phenylcarbamoyl-1-piperazinecarboxylate

• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol
• IUPAC Name: tert-butyl 4-(phenylcarbamoyl)piperazine-1-carboxylate
• InChI: InChI=1S/C16H23N3O3/c1-16(2,3)22-15(21)19-11-9-18(10-12-19)14(20)17-13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3,(H,17,20)
• InChI Key: GSQGMNOWYFPREL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C(=O)NC2=CC=CC=C2

Description

Tert-butyl 4-phenylcarbamoyl-1-piperazinecarboxylate is a useful research compound. Its molecular formula is C16H23N3O3 and its molecular weight is 305.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of piperazine-1-carboxylic acid tert-butyl ester (114 g) in DCM (500 mL) was cooled in an ice bath and treated with phenyl isocyanate (65 mL). After 1 hour (h), the bath was removed. After 15 h, the resulting mixture was filtered and the solid was washed with dichloromethane (DCM, 2×100 mL), giving the title compound as a white amorphous solid (95 g).